N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide

• IUPAC Name: 2-methoxy-N-[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C19H30N2O2/c1-15(2)11-16-6-8-17(9-7-16)12-21-10-4-5-18(13-21)20-19(22)14-23-3/h6-9,15,18H,4-5,10-14H2,1-3H3,(H,20,22)
• InChI Key: GVPZDJRDQAFSBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)COC
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide, also known as IBMPFD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBMPFD is a piperidine derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide involves its ability to bind to the hydrophobic regions of amyloid-beta and alpha-synuclein, thereby preventing their aggregation. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide also enhances the activity of chaperone proteins, which are responsible for the clearance of misfolded proteins from the brain. This dual mechanism of action makes N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide a promising candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects
N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide has been shown to have several biochemical and physiological effects, including the inhibition of amyloid-beta and alpha-synuclein aggregation, enhancement of chaperone protein activity, and improvement of cognitive function in animal models of Alzheimer's and Parkinson's. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide has also been reported to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide has several advantages for use in laboratory experiments, including its high purity, stability, and solubility in aqueous solutions. However, its relatively high cost and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for research on N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide, including the development of more efficient and cost-effective synthesis methods, the investigation of its potential use in the treatment of other neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level. Additionally, the development of N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide analogs with improved pharmacological properties may lead to the discovery of more effective treatments for neurodegenerative diseases.

Scientific Research Applications

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been reported to inhibit the aggregation of amyloid-beta and alpha-synuclein, which are proteins that are associated with the pathogenesis of Alzheimer's and Parkinson's, respectively. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-2-methoxyacetamide has also been shown to enhance the clearance of these proteins from the brain, which may help to prevent the progression of these diseases.